Cas no 1416331-46-8 (1-(1,2,3-thiadiazol-4-yl)ethan-1-ol)

• Product Name: 1-(1,2,3-thiadiazol-4-yl)ethan-1-ol
• CAS No: 1416331-46-8
• MF: C₄H₆N₂OS
• MW: 130.168239116669
• CID: 4597556
• PubChem ID: 68618729
• Update Time: 2024-03-01

1-(1,2,3-thiadiazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1,2,3-thiadiazol-4-yl)ethan-1-ol
• 1,2,3-Thiadiazole-4-methanol, α-methyl-

• Inchi： 1S/C4H6N2OS/c1-3(7)4-2-8-6-5-4/h2-3,7H,1H3
• InChI Key： OFHIDRLVLLCXAD-UHFFFAOYSA-N
• SMILES： C(C1=CSN=N1)(O)C

Computed Properties

• Exact Mass: 130.02008399g/mol
• Monoisotopic Mass: 130.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.2Ų